![molecular formula C22H29NO4 B4299655 3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid](/img/structure/B4299655.png)
3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid
Overview
Description
3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid, also known as ACEA, is a synthetic compound that belongs to the family of cannabinoids. It has gained attention in the scientific community due to its potential therapeutic applications in various medical conditions.
Mechanism of Action
3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid exerts its effects through the activation of cannabinoid receptors, specifically CB1 and CB2 receptors. CB1 receptors are mainly located in the central nervous system and are involved in the regulation of pain, mood, appetite, and memory. CB2 receptors are mainly located in the immune system and are involved in the regulation of inflammation and immune response. This compound has a higher affinity for CB1 receptors than CB2 receptors.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, neuroprotective, and anti-tumor effects. This compound has also been shown to modulate various neurotransmitters, including dopamine, glutamate, and GABA. Additionally, this compound has been shown to have effects on mitochondrial function and oxidative stress.
Advantages and Limitations for Lab Experiments
3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid has several advantages for lab experiments, including its high potency, selectivity for cannabinoid receptors, and stability. However, this compound also has some limitations, including its poor solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
For 3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid research include investigating its potential therapeutic applications in other medical conditions, such as epilepsy, anxiety, and depression. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, the development of novel this compound derivatives with improved efficacy and safety profiles could open up new avenues for drug discovery and development.
Scientific Research Applications
3-[(1-adamantylcarbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been extensively studied for its potential therapeutic applications in various medical conditions, including neurodegenerative disorders, pain, inflammation, and cancer. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In pain and inflammation, this compound has been shown to have analgesic and anti-inflammatory effects by activating cannabinoid receptors. In cancer, this compound has been shown to have anti-tumor effects by inducing apoptosis and inhibiting cell proliferation.
properties
IUPAC Name |
3-(adamantane-1-carbonylamino)-3-(4-ethoxyphenyl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29NO4/c1-2-27-18-5-3-17(4-6-18)19(10-20(24)25)23-21(26)22-11-14-7-15(12-22)9-16(8-14)13-22/h3-6,14-16,19H,2,7-13H2,1H3,(H,23,26)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCHDTVPLHXJQSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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